Cas no 118160-44-4 (1,3-Cycloheptadiene,2-(phenylsulfonyl)-)

• Product Name: 1,3-Cycloheptadiene,2-(phenylsulfonyl)-
• CAS No: 118160-44-4
• MF: C₁₃H₁₄O₂S
• MW: 234.314062595367
• CID: 131784
• PubChem ID: 24879782
• Update Time: 2025-04-19

1,3-Cycloheptadiene,2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cycloheptadiene,2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)cyclohepta-1,3-diene
• 1,6-cycloheptadien-1-yl phenylsulfone
• 2-(Phenylsulfonyl)-1,3-cycloheptadiene
• ACMC-20aome
• AGN-PC-00FBQH
• CTK8C6142
• I14-47715
• DTXSID60471772
• SCHEMBL13909328
• 118160-44-4
• 2-(Phenylsulfonyl)-1,3-cycloheptadiene, 97%
• J-003719
• AKOS015912872
• 2-(PHENYLSULFONYL)-1 3-CYCLOHEPTADIENE
• 2-(Phenylsulfonyl)cyclohepta-1,3-diene

• MDL： MFCD05664229
• Inchi： 1S/C13H14O2S/c14-16(15,13-10-6-3-7-11-13)12-8-4-1-2-5-9-12/h3-4,6-11H,1-2,5H2
• InChI Key： JBFCGKYPRPLNFA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CCCCC=1)(=O)=O

Computed Properties

• Exact Mass: 234.07145086g/mol
• Monoisotopic Mass: 234.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 60-64 °C (lit.)
• PSA: 42.52000
• LogP: 4.16510
• Solubility: Not determined

1,3-Cycloheptadiene,2-(phenylsulfonyl)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3